[(3-Chloro-phenylcarbamoyl)-methyl]-carbamic acid tert-butyl ester

• CAS No.: 1229247-76-0
• Molecular Formula: C13H17ClN2O3
• Molecular Weight: 284.74 g/mol
• IUPAC Name: tert-butyl N-[2-(3-chloroanilino)-2-oxoethyl]carbamate
• InChI: InChI=1S/C13H17ClN2O3/c1-13(2,3)19-12(18)15-8-11(17)16-10-6-4-5-9(14)7-10/h4-7H,8H2,1-3H3,(H,15,18)(H,16,17)
• InChI Key: LHJQYNCGCKQENI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)NCC(=O)NC1=CC(=CC=C1)Cl

Description

[(3-Chloro-phenylcarbamoyl)-methyl]-carbamic acid tert-butyl ester is a useful research compound. Its molecular formula is C13H17ClN2O3 and its molecular weight is 284.74 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of N-tert-butoxycarbonyl glycine (0.5 g, 2.85 mmol) in dichloromethane (25 ml) at rt was added 3-chloroaniline (0.43 g, 3.42 mmol), HOBt (0.58 g, 4.28 mmol), EDC (1.10 g, 5.7 mmol) and N-methyl morpholine (0.43 g, 4.28 mmol). The reaction was stirred for 5 h and then washed with 1M KHSO4, 10% NaHCO3 solution and brine. The organic phase was separated, dried (Na2SO4), filtered and concentrated under reduced pressure to give [(3-chloro-phenylcarbamoyl)-methyl]-carbamic acid tert-butyl ester (0.7 g, 86%). HPLC-MS 284, 286 [M+1]+.